Cas no 2172479-05-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• CAS No: 2172479-05-7
• MF: C₂₅H₂₂N₂O₅
• MW: 430.452586650848
• CID: 6264516
• PubChem ID: 165560755
• Update Time: 2025-05-23

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• 2172479-05-7
• EN300-1503137
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid

• Inchi： 1S/C25H22N2O5/c28-23(27-17-7-5-6-16(14-17)24(29)30)12-13-26-25(31)32-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-11,14,22H,12-13,15H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： RUOBQRWXGRTKOC-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC1C=CC=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 430.15287181g/mol
• Monoisotopic Mass: 430.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic Acid (CAS No. 2172479-05-7): A Comprehensive Overview

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS No. 2172479-05-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Glycine-Benzamide, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and glycine, with a benzoic acid moiety attached. The unique structure of this compound makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal protecting group for amino acids. The presence of the benzoic acid moiety adds additional functionality and reactivity, which can be exploited in the design of novel therapeutic agents. Recent studies have highlighted the potential of this compound in various applications, including drug delivery systems, enzyme inhibitors, and as a building block for more complex molecules.

In the context of medicinal chemistry, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid has shown promise as a key intermediate in the development of targeted therapies. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression. The researchers found that by modifying the benzoic acid moiety, they could enhance the selectivity and efficacy of the resulting compounds, making them potential candidates for further clinical evaluation.

The versatility of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid extends beyond its use as an intermediate. Its unique chemical structure allows for the introduction of various functional groups, which can be tailored to meet specific therapeutic needs. For example, recent research has explored the use of this compound in the development of prodrugs, which are inactive precursors that are converted into active drugs within the body. This approach can improve drug solubility, stability, and bioavailability, thereby enhancing therapeutic outcomes.

In addition to its applications in drug development, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid has also been investigated for its potential use in diagnostic imaging. A study published in Bioconjugate Chemistry in 2022 reported that conjugates of this compound with fluorescent dyes can be used to visualize specific cellular processes and disease markers. The researchers found that these conjugates exhibited high sensitivity and selectivity, making them valuable tools for both research and clinical applications.

The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling with glycine and benzoic acid. The choice of coupling reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS No. 2172479-05-7) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an ideal candidate for the development of novel therapeutic agents, prodrugs, and diagnostic tools. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its potential impact on human health and well-being.